Cas no 922079-24-1 (4-(2,5-dioxopyrrolidin-1-yl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 922079-24-1
• Molecular Formula: C₂₃H₁₇N₃O₅S
• Molecular Weight: 447.463184118271
• CID: 5914627
• PubChem ID: 41710472

4-(2,5-dioxopyrrolidin-1-yl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide Properties

Names and Identifiers

• AKOS024636120
• 922079-24-1
• F2290-0045
• 4-(2,5-dioxopyrrolidin-1-yl)-N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide

• InChIKey： UUKUWFIOYMGPSA-UHFFFAOYSA-N
• Inchi： 1S/C23H17N3O5S/c1-30-16-6-7-18-14(10-16)11-19(31-18)17-12-32-23(24-17)25-22(29)13-2-4-15(5-3-13)26-20(27)8-9-21(26)28/h2-7,10-12H,8-9H2,1H3,(H,24,25,29)
• SMILES： C(NC1=NC(C2=CC3=CC(OC)=CC=C3O2)=CS1)(=O)C1=CC=C(N2C(=O)CCC2=O)C=C1

Computed Properties

• Exact Mass: 447.08889182g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 447.08889182g/mol
• Heavy Atom Count: 32
• Complexity: 727
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives